Cas no 126060-09-1 (Blazein)

• Product Name: Blazein
• CAS No: 126060-09-1
• MF: C₂₉H₄₈O₃
• MW: 444.689629554749
• CID: 836752
• PubChem ID: 14159790
• Update Time: 2025-04-19

Blazein Chemical and Physical Properties

Names and Identifiers

• Ergosta-7,22-diene-3,5-diol, 6-methoxy-, (3b,5a,6b,22E)-
• 6-O-Methylcerevisterol
• [ "" ]
• Blazein
• W2816
• 126060-09-1
• SCHEMBL17784408
• CHEBI:70337
• CHEBI:68081
• (3S,5R,6R,9S,10R,13R,14R,17R)-17-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-6-methoxy-10,13-dimethyl-1,2,3,4,6,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthrene-3,5-diol
• (3beta,5alpha,6beta,22E)-6-methoxyergosta-7,22-diene-3,5-diol
• DTXSID601045592
• AKOS040762531
• FS-10274
• (22E)-6beta-methoxyergosta-7,22-diene-3beta,5alpha-diol
• (22E,24R)-ergosta-7,22-diene-6beta-methoxy-3beta,5alpha-diol

• Inchi： 1S/C29H48O3/c1-18(2)19(3)8-9-20(4)23-10-11-24-22-16-26(32-7)29(31)17-21(30)12-15-28(29,6)25(22)13-14-27(23,24)5/h8-9,16,18-21,23-26,30-31H,10-15,17H2,1-7H3/b9-8+/t19-,20+,21-,23+,24-,25-,26+,27+,28+,29-/m0/s1
• InChI Key： GQVCGTRDXSDAHC-KNXFMRPFSA-N
• SMILES： O[C@]12C[C@H](CC[C@]1(C)[C@H]1CC[C@]3(C)[C@@H]([C@@H](/C=C/[C@H](C)C(C)C)C)CC[C@H]3C1=C[C@H]2OC)O

Computed Properties

• Exact Mass: 444.36000
• Monoisotopic Mass: 444.36034539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7
• XLogP3: 6.1

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 539.4±50.0 °C at 760 mmHg
• Flash Point: 280.0±30.1 °C
• PSA: 49.69000
• LogP: 6.15050
• Vapor Pressure: 0.0±3.3 mmHg at 25°C

Blazein Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergosterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids Ergosterols and derivatives